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Compound of Interest

Compound Name: 10Z-Vitamin K2-d7

Cat. No.: B1154646 Get Quote

This guide provides a comparative analysis of 10Z-Vitamin K2-d7, offering insights into its

characteristics relative to other Vitamin K2 analogs. The information is intended for

researchers, scientists, and professionals in drug development who are utilizing deuterated and

isomeric forms of Vitamin K2 in their studies.

Product Specifications: 10Z-Vitamin K2-d7
While a comprehensive Certificate of Analysis is proprietary to the manufacturer, publicly

available data provides the following specifications for 10Z-Vitamin K2-d7.

Parameter Specification Source

Synonyms

2-Methyl-3-

((2E,6E,10Z)-3,7,11,15-

tetramethylhexadeca-

2,6,10,14-tetraen-1-

yl)naphthalene-1,4-dione-d7;

10Z-Vitamin K2(20)-d7

--INVALID-LINK--

Molecular Formula C₃₁H₃₃D₇O₂ --INVALID-LINK--

Molecular Weight 451.69 g/mol --INVALID-LINK--

Storage
Store in a tightly closed

container.
--INVALID-LINK--
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Comparative Analysis with Vitamin K2 Analogs
The "10Z" designation in 10Z-Vitamin K2-d7 indicates a cis (or Z) configuration at the 10th

carbon in the isoprenoid side chain. This structural difference is critical when comparing it to

the more common and biologically active all-trans forms of Vitamin K2, such as Menaquinone-7

(MK-7).

Geometric Isomers and Biological Activity
Research has shown that the geometric configuration of the isoprenoid side chain significantly

impacts the biological activity of Vitamin K.

Vitamin K Analog Isomeric Form
Relative Biological
Activity

Key Findings

Vitamin K1 cis ~1% of the trans form

The cis isomer of

Vitamin K1

demonstrates virtually

no biological activity

compared to the trans

form.[1]

Menaquinone-7 (MK-

7)
cis Lower than trans

The trans form of MK-

7 shows a higher

ability to carboxylate

GLA-proteins than the

cis form.[2][3]

10Z-Vitamin K2-d7 cis (at 10th position)
Presumed to be lower

than all-trans form

Based on the

established trend for

Vitamin K isomers, the

cis configuration at the

10Z position is

expected to result in

reduced biological

efficacy compared to

the all-trans isomer.
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Deuterium Labeling
The "-d7" in 10Z-Vitamin K2-d7 signifies that seven hydrogen atoms have been replaced by

deuterium. This isotopic labeling is primarily for use in mass spectrometry-based applications,

such as pharmacokinetic studies, where it serves as an internal standard for accurate

quantification. The deuterium labeling is not expected to significantly alter the fundamental

biological activity of the molecule, though it can have minor effects on metabolism rates.

Experimental Protocols
Chromatographic Separation of Vitamin K2 Isomers
To analyze the purity and isomeric composition of 10Z-Vitamin K2-d7, High-Performance

Liquid Chromatography (HPLC) or Ultra-Performance Convergence Chromatography (UPC²)

are suitable methods.

Method 1: Reversed-Phase HPLC with a C30 Column

Objective: To separate cis and trans isomers of Vitamin K2.

Column: Acclaim C30, 3 µm, 3.0 × 150 mm.[4]

Mobile Phase: 98% methanol, 2% D.I. water.[4]

Flow Rate: 0.65 mL/min.[4]

Temperature: 20 °C (optimal for isomer separation).[4]

Detection: UV at 250 nm.[4]

Rationale: C30 columns provide enhanced shape selectivity, which is necessary to resolve

structurally similar geometric isomers that may not be separable on standard C18 columns.

[4]

Method 2: Ultra-Performance Convergence Chromatography (UPC²)

Objective: Rapid separation of Vitamin K isomers.

Column: ACQUITY UPC² HSS C₁₈ SB Column.
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Primary Mobile Phase: Compressed CO₂.

Rationale: UPC² offers a significant increase in separation speed and efficiency while

reducing organic solvent consumption.

Mass Spectrometry for Identification
Technique: Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) can be used

for the structural confirmation and quantification of 10Z-Vitamin K2-d7.

Expected Observation: The deuterated nature of 10Z-Vitamin K2-d7 will result in a

molecular ion peak that is 7 mass units higher than its non-deuterated counterpart. The

fragmentation pattern is expected to be similar to other Vitamin K2 forms, with characteristic

losses of fragments from the isoprenoid side chain.

Visualizations
Vitamin K2 Signaling Pathway
The primary role of Vitamin K2 is to act as a cofactor for the enzyme γ-glutamyl carboxylase

(GGCX), which is essential for the activation of Vitamin K-dependent proteins (VKDPs) like

osteocalcin and Matrix Gla Protein (MGP).

Vitamin K2 Signaling Pathway
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Vascular Calcification

Click to download full resolution via product page

Caption: Vitamin K2 activates GGCX, leading to the carboxylation and activation of osteocalcin

and MGP.

Experimental Workflow for Isomer Analysis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1154646?utm_src=pdf-body
https://www.benchchem.com/product/b1154646?utm_src=pdf-body
https://www.benchchem.com/product/b1154646?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a typical workflow for the analysis of 10Z-Vitamin K2-d7 to

determine its isomeric purity.

Workflow for Isomer Analysis
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Caption: A standard workflow for the chromatographic analysis of 10Z-Vitamin K2-d7.

Logical Comparison of Vitamin K2 Isomers
This diagram provides a logical comparison of the key attributes of cis versus trans isomers of

Vitamin K2.
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Comparison of Vitamin K2 Isomers
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Predominant Natural Formis the

cis-Isomer Vitamin K2
(e.g., 10Z-Vitamin K2-d7)
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Caption: Key differences between all-trans and cis isomers of Vitamin K2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1154646#certificate-of-analysis-for-10z-vitamin-k2-
d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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